Cas no 56135-64-9 (3-(benzyloxy)-2-hydroxypropyl(propan-2-yl)amine hydrochloride)

• Product Name: 3-(benzyloxy)-2-hydroxypropyl(propan-2-yl)amine hydrochloride
• CAS No: 56135-64-9
• MF: C₁₃H₂₂ClNO₂
• MW: 259.77228307724
• MDL: MFCD00183220
• CID: 3061869
• PubChem ID: 2769726
• Update Time: 2025-05-24

3-(benzyloxy)-2-hydroxypropyl(propan-2-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)-3-(isopropylamino)propan-2-ol hydrochloride
• AKOS026676818
• [3-(benzyloxy)-2-hydroxypropyl](propan-2-yl)amine hydrochloride
• 1-phenylmethoxy-3-(propan-2-ylamino)propan-2-ol;hydrochloride
• F0050-0006
• 1-(BENZYLOXY)-3-(ISOPROPYLAMINO)PROPAN-2-OLHYDROCHLORIDE
• AB91225
• 56135-64-9
• 1-(Benzyloxy)-3-(isopropylamino)-propan-2-ol hydrochloride
• 3-(benzyloxy)-2-hydroxypropyl(propan-2-yl)amine hydrochloride

• MDL： MFCD00183220
• Inchi： 1S/C13H21NO2.ClH/c1-11(2)14-8-13(15)10-16-9-12-6-4-3-5-7-12;/h3-7,11,13-15H,8-10H2,1-2H3;1H
• InChI Key： UWJOACJFMGVNNN-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)CC(CNC(C)C)O

Computed Properties

• Exact Mass: 259.1339066Da
• Monoisotopic Mass: 259.1339066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(benzyloxy)-2-hydroxypropyl(propan-2-yl)amine hydrochloride

3-(Benzyloxy)-2-Hydroxypropyl(Propan-2-yl)Amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 56135-64-9, commonly referred to as 3-(benzyloxy)-2-hydroxypropyl(propan-2-yl)amine hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The benzyloxy group in the molecule contributes to its stability and bioavailability, while the hydroxyl group introduces hydrophilic properties, enhancing its solubility in aqueous environments. The propan-2-ylamine moiety adds a lipophilic character, which is crucial for membrane permeability. These structural features make the compound versatile for use in diverse pharmacological contexts.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(benzyloxy)-2-hydroxypropyl(propan-2-yl)amine hydrochloride. Researchers have optimized reaction conditions to improve yield and purity, ensuring scalability for industrial production. The synthesis involves a multi-step process, including nucleophilic substitution and acid-base neutralization, which are meticulously controlled to maintain the integrity of the molecule's functional groups.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits selective binding to certain receptors, making it a potential candidate for therapeutic interventions in conditions such as inflammation and neurodegenerative diseases. Studies published in reputable journals like *Journal of Medicinal Chemistry* have demonstrated its ability to modulate key signaling pathways, thereby reducing oxidative stress and promoting cellular repair mechanisms.

The hydrochloride salt form of the compound is particularly advantageous for pharmaceutical applications due to its enhanced stability and controlled release properties. This form ensures consistent dosing and minimizes side effects, which are critical factors in drug delivery systems. Recent research has also explored the use of this compound as a precursor for more complex drug molecules, further expanding its utility in medicinal chemistry.

From an environmental perspective, the synthesis and handling of 3-(benzyloxy)-2-hydroxypropyl(propan-2-yl)amine hydrochloride adhere to green chemistry principles. The use of recyclable solvents and catalytic systems reduces waste generation, aligning with sustainable practices in the chemical industry. This approach not only minimizes ecological impact but also lowers production costs, making it economically viable for large-scale manufacturing.

In conclusion, 3-(benzyloxy)-2-hydroxypropyl(propan-2-yl)amine hydrochloride (CAS No. 56135-64-9) stands out as a versatile and innovative compound with wide-ranging applications in pharmaceuticals and beyond. Its unique chemical structure, coupled with advancements in synthetic methods and biological research, positions it as a key player in modern drug discovery efforts.